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Compound of Interest

Compound Name: 4-Pyridineethanesulfonic acid

Cat. No.: B103924

4-Pyridineethanesulfonic Acid: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pyridineethanesulfonic acid, also known as 2-(4-pyridyl)ethanesulfonic acid, is a
heterocyclic organic compound. While not a therapeutic agent itself, it holds significance in the
field of biochemistry as a model substrate for studying a unique class of bacterial enzymes
involved in sulfur metabolism. This guide provides a comprehensive overview of its known
properties, biological role, and the methodologies used to study it.

Discovery and History

Detailed information regarding the specific date and researchers associated with the initial
discovery and synthesis of 4-Pyridineethanesulfonic acid is not readily available in surveyed
scientific literature. Its primary historical and ongoing significance is rooted in its use as a
research tool to elucidate the function of the alkanesulfonate monooxygenase enzyme system
in bacteria.

Physicochemical Properties
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The fundamental physicochemical properties of 4-Pyridineethanesulfonic acid are
summarized in the table below. This data is essential for its handling, formulation, and use in
experimental settings.

Property Value Reference
CAS Number 53054-76-5 [1]
Molecular Formula C7HsNOsS [1]
Molecular Weight 187.22 g/mol
Melting Point 297-299 °C (decomposes)
Form Solid
logP (Octanol/Water Partition

o 0.512 (Calculated) [2]
Coefficient)
Water Solubility (logioWS in

-1.19 (Calculated) [2]

mol/L)
Beilstein Registry Number 136690
EC Number 258-331-3

Biological Role and Mechanism of Action

The primary known biological role of 4-Pyridineethanesulfonic acid is as a substrate for the
bacterial two-component flavin-dependent alkanesulfonate monooxygenase system.[3] This
system is crucial for bacteria, such as Escherichia coli, to utilize alkanesulfonates as a source
of sulfur, particularly under conditions of sulfate starvation.

The system consists of two key proteins:

e SsuE: An NADPH-dependent FMN reductase that provides reduced flavin (FMNH2) to the
monooxygenase.[4]

e SsuD: The alkanesulfonate monooxygenase enzyme that binds the alkanesulfonate
substrate (in this case, 4-Pyridineethanesulfonic acid) and utilizes the FMNH: provided by
SsuE to catalyze the oxygenolytic cleavage of the stable carbon-sulfur (C-S) bond.[4]
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The overall reaction results in the formation of sulfite (SOs2~), which can be assimilated by the
bacterium, and the corresponding aldehyde of the substrate. The proposed mechanism for this
enzymatic reaction is detailed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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